Cas no 2094898-14-1 (1-({2-chlorothieno3,2-dpyrimidin-6-yl}sulfonyl)-2,2-dimethylpyrrolidine)

1-({2-Chlorothieno[3,2-d]pyrimidin-6-yl}sulfonyl)-2,2-dimethylpyrrolidine is a specialized heterocyclic compound featuring a thienopyrimidine core modified with a chlorosulfonyl group and a 2,2-dimethylpyrrolidine moiety. This structure imparts unique reactivity and potential utility in medicinal chemistry and agrochemical applications. The chlorothienopyrimidine scaffold is known for its bioactivity, particularly as a kinase inhibitor or antimicrobial agent, while the sulfonyl linkage enhances stability and binding affinity. The dimethylpyrrolidine group may improve solubility and pharmacokinetic properties. This compound is suitable for further derivatization or as an intermediate in targeted synthesis. Its well-defined molecular architecture makes it valuable for structure-activity relationship studies in drug discovery and development.
1-({2-chlorothieno3,2-dpyrimidin-6-yl}sulfonyl)-2,2-dimethylpyrrolidine structure
2094898-14-1 structure
Product Name:1-({2-chlorothieno3,2-dpyrimidin-6-yl}sulfonyl)-2,2-dimethylpyrrolidine
CAS No:2094898-14-1
MF:C12H14ClN3O2S2
MW:331.841458797455
CID:5672907
PubChem ID:126815890
Update Time:2025-10-21

1-({2-chlorothieno3,2-dpyrimidin-6-yl}sulfonyl)-2,2-dimethylpyrrolidine Chemical and Physical Properties

Names and Identifiers

    • EN300-26613452
    • 1-({2-chlorothieno[3,2-d]pyrimidin-6-yl}sulfonyl)-2,2-dimethylpyrrolidine
    • Z2677431974
    • AKOS033974803
    • 2094898-14-1
    • 1-({2-chlorothieno3,2-dpyrimidin-6-yl}sulfonyl)-2,2-dimethylpyrrolidine
    • Inchi: 1S/C12H14ClN3O2S2/c1-12(2)4-3-5-16(12)20(17,18)10-6-8-9(19-10)7-14-11(13)15-8/h6-7H,3-5H2,1-2H3
    • InChI Key: UBEVLDRRAFHGAR-UHFFFAOYSA-N
    • SMILES: ClC1N=CC2=C(C=C(S2)S(N2CCCC2(C)C)(=O)=O)N=1

Computed Properties

  • Exact Mass: 331.0215967g/mol
  • Monoisotopic Mass: 331.0215967g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 2
  • Complexity: 480
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 99.8Ų

1-({2-chlorothieno3,2-dpyrimidin-6-yl}sulfonyl)-2,2-dimethylpyrrolidine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-26613452-1.0g
1-({2-chlorothieno[3,2-d]pyrimidin-6-yl}sulfonyl)-2,2-dimethylpyrrolidine
2094898-14-1
1g
$0.0 2023-05-30
Enamine
EN300-26613452-0.05g
1-({2-chlorothieno[3,2-d]pyrimidin-6-yl}sulfonyl)-2,2-dimethylpyrrolidine
2094898-14-1 95.0%
0.05g
$212.0 2025-03-20

Additional information on 1-({2-chlorothieno3,2-dpyrimidin-6-yl}sulfonyl)-2,2-dimethylpyrrolidine

1-({2-chlorothieno[3,2-d]pyrimidin-6-yl}sulfonyl)-2,2-dimethylpyrrolidine (CAS No. 2094898-14-1): A Comprehensive Overview

1-({2-chlorothieno[3,2-d]pyrimidin-6-yl}sulfonyl)-2,2-dimethylpyrrolidine (CAS No. 2094898-14-1) is a specialized heterocyclic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of thienopyrimidine derivatives, which are known for their diverse biological activities and applications in drug discovery. The unique structural features of this molecule, including the chlorothienopyrimidine core and the sulfonyl-pyrrolidine moiety, make it a valuable intermediate for the synthesis of novel therapeutic agents.

The 1-({2-chlorothieno[3,2-d]pyrimidin-6-yl}sulfonyl)-2,2-dimethylpyrrolidine structure combines a chlorinated thienopyrimidine scaffold with a dimethylpyrrolidine group, enhancing its potential for interaction with biological targets. Researchers have explored its utility in the development of kinase inhibitors, which are critical in the treatment of various diseases, including cancer and inflammatory disorders. The presence of the sulfonyl linker further improves the compound's solubility and bioavailability, making it a promising candidate for further pharmacological studies.

In recent years, the demand for thienopyrimidine-based compounds has surged due to their versatility in drug design. 1-({2-chlorothieno[3,2-d]pyrimidin-6-yl}sulfonyl)-2,2-dimethylpyrrolidine is particularly notable for its potential role in addressing drug-resistant conditions, a growing concern in modern medicine. Its mechanism of action often involves the modulation of key enzymatic pathways, which can lead to the inhibition of disease progression. This has sparked interest among researchers looking for innovative solutions to combat complex health challenges.

The synthesis of 1-({2-chlorothieno[3,2-d]pyrimidin-6-yl}sulfonyl)-2,2-dimethylpyrrolidine involves multi-step organic reactions, including sulfonylation and cyclization processes. Advanced analytical techniques such as NMR spectroscopy and mass spectrometry are employed to confirm its purity and structural integrity. The compound's stability under various conditions makes it suitable for long-term storage and transportation, ensuring its availability for ongoing research endeavors.

From a commercial perspective, 1-({2-chlorothieno[3,2-d]pyrimidin-6-yl}sulfonyl)-2,2-dimethylpyrrolidine is supplied by several specialty chemical manufacturers, catering to the needs of academic institutions and pharmaceutical companies. Its pricing and availability are influenced by factors such as raw material costs and production scale. As the demand for targeted therapies continues to rise, the market for this compound is expected to expand, driven by its potential applications in precision medicine.

In conclusion, 1-({2-chlorothieno[3,2-d]pyrimidin-6-yl}sulfonyl)-2,2-dimethylpyrrolidine (CAS No. 2094898-14-1) represents a cutting-edge chemical entity with significant promise in drug development. Its unique structural attributes and biological relevance position it as a key player in the quest for innovative therapeutic solutions. Researchers and industry professionals alike are encouraged to explore its potential further, leveraging its properties to address unmet medical needs.

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